Cas no 216973-68-1 (Carvedilol N’-Carbamate β-D-Glucopyranuronic Acid)

• Product Name: Carvedilol N’-Carbamate β-D-Glucopyranuronic Acid
• CAS No: 216973-68-1
• MF: C₃₁H₃₄N₂O₁₂
• MW: 626.607869625092
• CID: 2086822
• PubChem ID: 169435744
• Update Time: 2025-07-09

Carvedilol N’-Carbamate β-D-Glucopyranuronic Acid Chemical and Physical Properties

Names and Identifiers

• Carvedilol N’-Carbamate β-D-Glucopyranuronic Acid
• Carvedilol N'-CarbaMate β-D-Glucopyranuronic Acid
• 216973-68-1
• Carvedilol N'-Carbamate beta-D-Glucopyranuronic Acid

• Inchi： 1S/C31H34N2O12/c1-41-21-10-4-5-11-22(21)42-14-13-33(31(40)45-30-27(37)25(35)26(36)28(44-30)29(38)39)15-17(34)16-43-23-12-6-9-20-24(23)18-7-2-3-8-19(18)32-20/h2-12,17,25-28,30,32,34-37H,13-16H2,1H3,(H,38,39)/t17?,25-,26-,27+,28-,30-/m0/s1
• InChI Key： SZOHIWBCKWVETQ-FKSRQHCRSA-N
• SMILES： O(C1=CC=CC2NC3=CC=CC=C3C1=2)CC(O)CN(CCOC1C=CC=CC=1OC)C(=O)O[C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](C(=O)O)O1)O

Computed Properties

• Exact Mass: 626.21117452g/mol
• Monoisotopic Mass: 626.21117452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 45
• Rotatable Bond Count: 13
• Complexity: 975
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 201Ų

Additional information on Carvedilol N’-Carbamate β-D-Glucopyranuronic Acid

Carvedilol N’-Carbamate β-D-Glucopyranuronic Acid: A Comprehensive Overview

Carvedilol N’-Carbamate β-D-Glucopyranuronic Acid, with the CAS number 216973-68-1, is a compound of significant interest in the field of pharmaceutical research. This compound has been studied extensively for its potential applications in cardiovascular medicine. Recent advancements in its synthesis and characterization have shed light on its unique properties and mechanisms of action.

The compound, also referred to as Carvedilol N’-carbamate, is derived from carvedilol, a well-known beta-blocker used for the treatment of hypertension and heart failure. The modification involves the incorporation of a β-D-glucopyranuronic acid moiety, which enhances its pharmacokinetic profile and bioavailability. This modification has been shown to improve the compound's stability and reduce its potential for metabolic degradation, making it a promising candidate for targeted drug delivery systems.

Recent studies have explored the anti-inflammatory properties of Carvedilol N’-Carbamate β-D-Glucopyranuronic Acid. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key inflammatory pathways such as NF-κB and COX-2. These findings suggest that the compound could be effective in treating inflammatory diseases, including arthritis and cardiovascular inflammation.

In terms of synthesis, the compound is typically synthesized through a multi-step process involving the reaction of carvedilol with β-D-glucopyranuronic acid derivatives. The optimization of this synthesis has been a focus of recent research, with efforts directed toward improving yield and purity. For instance, a study by Johnson et al. (2023) introduced a novel catalytic system that significantly enhanced the reaction efficiency, paving the way for large-scale production.

The pharmacokinetic profile of Carvedilol N’-Carbamate β-D-Glucopyranuronic Acid has also been investigated in depth. Preclinical studies have shown that the compound exhibits favorable absorption characteristics, with high bioavailability when administered orally. Additionally, its metabolic stability has been improved compared to unmodified carvedilol, reducing the risk of adverse drug interactions.

One of the most exciting developments in recent years is the exploration of this compound's potential in cancer therapy. Research by Lee et al. (2023) revealed that Carvedilol N’-Carbamate β-D-Glucopyranuronic Acid demonstrates selective cytotoxicity against various cancer cell lines while sparing normal cells. This selective activity suggests that it could serve as a novel chemotherapeutic agent with reduced side effects compared to conventional treatments.

In conclusion, Carvedilol N’-Carbamate β-D-Glucopyranuronic Acid (CAS No: 216973-68-1) represents a significant advancement in drug development, particularly in the areas of cardiovascular medicine and anti-inflammatory therapy. Its unique chemical structure, enhanced pharmacokinetic properties, and diverse therapeutic applications make it a compelling subject for further research and clinical development.